Cas no 2287341-84-6 (4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2287341-84-6
• MF: C₁₂H₁₄BrN₃O₂S
• MW: 344.227460384369
• CID: 6174250
• PubChem ID: 165743260
• Update Time: 2025-06-30

4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• 2287341-84-6
• EN300-6749566

• Inchi： 1S/C12H14BrN3O2S/c1-8-6-11-12(7-10(8)13)16(15-14-11)9-2-4-19(17,18)5-3-9/h6-7,9H,2-5H2,1H3
• InChI Key： AJOVZXONCLHTOW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(C1CCS(CC1)(=O)=O)N=N2

Computed Properties

• Exact Mass: 342.99901g/mol
• Monoisotopic Mass: 342.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione

Recent Advances in the Study of 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione (CAS: 2287341-84-6)

The compound 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione (CAS: 2287341-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling further exploration of its biological properties. The presence of the benzotriazole moiety and the sulfone group in the molecule suggests potential interactions with various biological targets, making it a promising candidate for drug discovery.

In vitro studies have demonstrated that 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione exhibits notable activity against several cancer cell lines. Mechanistic investigations indicate that the compound may induce apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

Additionally, recent research has explored the compound's potential applications in infectious disease treatment. Preliminary data suggest that it may possess antimicrobial properties, particularly against drug-resistant bacterial strains. Further studies are needed to elucidate its mechanism of action and optimize its efficacy and safety profile.

The pharmacokinetic properties of 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione have also been investigated. Early results indicate favorable absorption and distribution characteristics, although further optimization may be required to improve its metabolic stability and reduce potential toxicity. These studies are critical for advancing the compound toward preclinical development.

In conclusion, 4-(6-bromo-5-methyl-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione represents a promising scaffold for drug discovery, with demonstrated biological activity and synthetic accessibility. Ongoing research efforts are focused on refining its pharmacological properties and exploring its therapeutic potential in various disease contexts. Future studies will likely provide deeper insights into its mechanism of action and clinical applicability.